![molecular formula C14H10F3NO2 B5726539 N-(2,6-difluorophenyl)-2-(2-fluorophenoxy)acetamide](/img/structure/B5726539.png)
N-(2,6-difluorophenyl)-2-(2-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-difluorophenyl)-2-(2-fluorophenoxy)acetamide, commonly known as DFP-10825, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of amide compounds and has been synthesized through a multistep process involving various chemical reactions.
Mechanism of Action
The exact mechanism of action of DFP-10825 is not fully understood. However, it is believed to exert its effects by modulating the activity of certain enzymes and receptors in the body. DFP-10825 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. In addition, DFP-10825 has been shown to modulate the activity of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain sensation.
Biochemical and Physiological Effects
DFP-10825 has been shown to have significant biochemical and physiological effects in various experimental models. In animal studies, DFP-10825 has been shown to reduce inflammation and pain, and to inhibit tumor growth. In addition, DFP-10825 has been shown to have a favorable safety profile, with no significant toxicity observed at therapeutic doses.
Advantages and Limitations for Lab Experiments
DFP-10825 has several advantages as a research tool. It is a highly selective inhibitor of COX-2, which makes it a valuable tool for studying the role of COX-2 in various physiological processes. In addition, DFP-10825 has been shown to have a favorable safety profile, which makes it a useful tool for in vivo studies. However, one limitation of DFP-10825 is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
DFP-10825 has significant potential for further research and development. Future studies could focus on optimizing the synthesis method to improve yield and purity of the final product. In addition, further studies could investigate the mechanism of action of DFP-10825 in greater detail, with the aim of identifying new therapeutic targets. Finally, future studies could investigate the potential of DFP-10825 as a therapeutic agent for various diseases, including chronic pain, inflammatory diseases, and cancer.
Synthesis Methods
The synthesis of DFP-10825 involves a multistep process that begins with the reaction of 2,6-difluoroaniline with 2-fluorophenol to form 2,6-difluorophenyl-2-fluorophenyl ether. This intermediate is then reacted with chloroacetyl chloride to form the final product, N-(2,6-difluorophenyl)-2-(2-fluorophenoxy)acetamide. This synthesis method has been optimized to obtain high yields of the final product.
Scientific Research Applications
DFP-10825 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. In addition, DFP-10825 has been shown to have antitumor activity, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
N-(2,6-difluorophenyl)-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3NO2/c15-9-4-1-2-7-12(9)20-8-13(19)18-14-10(16)5-3-6-11(14)17/h1-7H,8H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGOIDKRTJCXYKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NC2=C(C=CC=C2F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.